Cas no 27321-61-5 (1,2,3-Propanetriol, mononitrate)
27321-61-5 structure
Product Name:1,2,3-Propanetriol, mononitrate
CAS No:27321-61-5
MF:C3H7NO5
MW:137.091381311417
CID:263431
Update Time:2026-05-14
1,2,3-Propanetriol, mononitrate Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetriol, mononitrate
- mononitroglycerol
-
- Inchi: InChI=1S/C3H8O3.HNO3/c4-1-3(6)2-5;2-1(3)4/h3-6H,1-2H2;(H,2,3,4)
- InChI Key: OTKCDFNVBPBSNB-UHFFFAOYSA-N
- SMILES: [N+]([O-])(O)=O.C(O)C(O)CO
Computed Properties
- Exact Mass: 137.032422
- Monoisotopic Mass: 137.032422
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 88.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.5
Experimental Properties
- Density: 1.40 g/cm3(Temp: 15 °C)
- Boiling Point: 371.2°C (rough estimate)
- Refractive Index: 1.4698 (estimate)
- Solubility: 411.8g/L(15 ºC)
1,2,3-Propanetriol, mononitrate Related Literature
-
1. Infra-red spectra of nitric esters. Part 3.—Hydrogen bond in partly O-nitrated polyhydro-alcoholsT. Urbański,M. Witanowski Trans. Faraday Soc. 1963 59 1510
-
2. The mass spectrometry of nitrate esters and related compounds. Part IR. T. M. Fraser,N. C. Paul J. Chem. Soc. B 1968 659
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3. Infra-red spectra of nitric esters. Part 2.—Rotational isomerism of some estersT. Urbański,M. Witanowski Trans. Faraday Soc. 1963 59 1046
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